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Compound of Interest

Compound Name: Acetaldehyde oxime

Cat. No.: B7798966

For Researchers, Scientists, and Drug Development Professionals

Acetaldehyde oxime is a critical intermediate in the manufacturing of several carbamate
insecticides, most notably methomyl and thiodicarb. Its performance in these synthetic
pathways is a key determinant of the efficiency, cost-effectiveness, and environmental impact
of the overall manufacturing process. This guide provides an objective comparison of
acetaldehyde oxime's role and performance with alternative synthetic routes, supported by
available experimental data and detailed methodologies.

Physicochemical Properties of Acetaldehyde Oxime

A thorough understanding of acetaldehyde oxime's physical and chemical properties is
essential for its effective use in industrial synthesis. The following table summarizes key data
for this compound.
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Property Value References
Molecular Formula C2HsNO [1]
Molar Mass 59.07 g/mol [1]

Colorless, needle-shaped
Appearance o [11[2]
crystals or liquid

44-46 °C (a-form), 12 °C (B-

Melting Point form) [1][2]
Boiling Point 115°C [1][2]
Density 0.98 g/mL at 25 °C [1112]
Solubility in Water 185 g/L [1][2]
Vapor Pressure 13 hPaat 25 °C [1][2]
Flash Point 135 °F [1]

Role in Pesticide Synthesis: The Acetaldehyde
Method

Acetaldehyde oxime is a key precursor in the "acetaldehyde method," a widely used industrial
process for synthesizing methomyl oxime, the direct intermediate for methomyl and thiodicarb.
[3] This method is favored for its use of readily available raw materials, high product yield, and
relatively low cost.[3]

Experimental Protocol: Synthesis of Methomyl via
Acetaldehyde Oxime

The synthesis of methomyl from acetaldehyde can be broadly outlined in three main stages:

¢ Synthesis of Acetaldehyde Oxime: Acetaldehyde is reacted with hydroxylamine
hydrochloride in the presence of an acid-binding agent to produce acetaldehyde oxime.[3]

¢ Synthesis of Methomyl Oxime: The resulting acetaldehyde oxime is chlorinated and then
reacted with sodium methyl mercaptide.[3] The pH is adjusted with an alkali, and the product
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is cooled, filtered, and dried to yield crystalline methomyl oxime.[3]

o Synthesis of Methomyl: Methomyl oxime is then reacted with methyl isocyanate to produce
the final product, methomyl.[4]

A patented method for the production of methomyl oxime with yields between 80-90% involves
using N-methylpyrrolidone as a solvent for the chlorination and thioesterification steps.[5]

Alternative Synthesis Routes for Methomyl Oxime

While the acetaldehyde method is prevalent, several alternative routes to methomyl oxime
exist.[3] These routes bypass the direct use of acetaldehyde oxime as a starting material for
the entire process, though they still involve the formation of an oxime intermediate. The primary
alternatives include:

Thioacetaldehyde Oxime Method[3]

Acetonitrile Method[3]

Methyl Ethyl Ketone Method[3]

Nitroethane Method|[3]

Currently, there is a lack of publicly available, direct quantitative comparisons (e.g., yield, purity,
cost) between the acetaldehyde method and these alternatives in an industrial setting. The
acetaldehyde method is, however, noted as the main process used globally for methomyl
oxime production.[3]

Visualizing the Synthetic Pathways

The following diagrams illustrate the key chemical transformations in the synthesis of
methomyl.
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Final Synthesis of Methomyl.

Concluding Remarks

Acetaldehyde oxime remains a cornerstone intermediate in the large-scale production of
essential carbamate insecticides. The prevalence of the acetaldehyde method underscores its
robust performance and economic viability. While alternative synthetic pathways to the key
intermediate, methomyl oxime, exist, a comprehensive, data-driven comparison of their
industrial-scale performance is not readily available in the public domain. Future research
focusing on a direct comparative analysis of these routes, including factors such as yield,
purity, cost, safety, and environmental impact, would be highly valuable to the agrochemical
industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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